Cas no 1807156-63-3 (2-(Difluoromethyl)-6-fluoro-4-nitropyridine-3-methanol)

• Product Name: 2-(Difluoromethyl)-6-fluoro-4-nitropyridine-3-methanol
• CAS No: 1807156-63-3
• MF: C₇H₅F₃N₂O₃
• MW: 222.121412038803
• CID: 4884861
• Update Time: 2025-05-26

2-(Difluoromethyl)-6-fluoro-4-nitropyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-6-fluoro-4-nitropyridine-3-methanol

• Inchi： 1S/C7H5F3N2O3/c8-5-1-4(12(14)15)3(2-13)6(11-5)7(9)10/h1,7,13H,2H2
• InChI Key： OUILHPBOJJIPMH-UHFFFAOYSA-N
• SMILES： FC(C1C(CO)=C(C=C(N=1)F)[N+](=O)[O-])F

Computed Properties

• Exact Mass: 222.025
• Monoisotopic Mass: 222.025
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 78.9

Additional information on 2-(Difluoromethyl)-6-fluoro-4-nitropyridine-3-methanol

Introduction to 2-(Difluoromethyl)-6-fluoro-4-nitropyridine-3-methanol (CAS No. 1807156-63-3)

2-(Difluoromethyl)-6-fluoro-4-nitropyridine-3-methanol (CAS No. 1807156-63-3) is a highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The molecular structure of 2-(Difluoromethyl)-6-fluoro-4-nitropyridine-3-methanol includes a pyridine ring substituted with a difluoromethyl group, a fluoro group, and a nitro group, along with a methanol functional group. These substituents contribute to the compound's distinct chemical properties and biological activities. The presence of fluorine atoms, in particular, can enhance the lipophilicity and metabolic stability of the molecule, making it an attractive candidate for drug design.

Recent studies have explored the pharmacological properties of 2-(Difluoromethyl)-6-fluoro-4-nitropyridine-3-methanol. One notable application is its use as an intermediate in the synthesis of potent inhibitors for specific enzymes involved in various disease pathways. For instance, research has demonstrated that derivatives of this compound can effectively inhibit enzymes such as kinases and proteases, which are key targets in cancer and inflammatory diseases.

In addition to its enzymatic inhibition properties, 2-(Difluoromethyl)-6-fluoro-4-nitropyridine-3-methanol has also shown promise in modulating other biological processes. Studies have indicated that this compound can influence cellular signaling pathways, including those involved in apoptosis and cell cycle regulation. These findings suggest that it may have therapeutic potential in treating conditions characterized by aberrant cell growth and survival.

The synthesis of 2-(Difluoromethyl)-6-fluoro-4-nitropyridine-3-methanol involves several well-defined chemical reactions. The key steps typically include the formation of the pyridine ring, introduction of the difluoromethyl and fluoro groups, and subsequent nitration followed by methylation. The precise control over these synthetic steps is crucial for obtaining the desired product with high purity and yield.

To further enhance its utility as a pharmaceutical agent, researchers are actively investigating methods to optimize the pharmacokinetic properties of 2-(Difluoromethyl)-6-fluoro-4-nitropyridine-3-methanol. This includes improving its solubility, bioavailability, and reducing potential side effects. Advanced computational tools and high-throughput screening techniques are being employed to identify structural modifications that can achieve these goals.

Clinical trials are an essential step in evaluating the safety and efficacy of new drug candidates. While 2-(Difluoromethyl)-6-fluoro-4-nitropyridine-3-methanol is still in the preclinical stage, preliminary data from animal models have shown promising results. These studies have demonstrated that the compound exhibits favorable pharmacological profiles and low toxicity levels, supporting its potential for further development.

In conclusion, 2-(Difluoromethyl)-6-fluoro-4-nitropyridine-3-methanol (CAS No. 1807156-63-3) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and diverse biological activities make it a valuable tool for researchers working on the development of novel therapeutic agents. As ongoing studies continue to uncover new applications and optimize its properties, this compound is poised to play a crucial role in advancing medical treatments for various diseases.